![molecular formula C21H21N3O2S B2965325 3-propyl-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one CAS No. 403727-90-2](/img/structure/B2965325.png)
3-propyl-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
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Description
3-propyl-7-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
Research has demonstrated the utility of tetrahydroisoquinolines in catalytic processes, particularly in C-H activation and annulation with allenes. This process is essential for synthesizing tetrahydro-3-benzazepines and tetrahydroisoquinolines from allenes and phenylethylamines or benzylamines. The mechanism involves Pd(II)-mediated C-H bond activation, directed by a primary amine, leading to palladacycle formation and subsequent insertion of an allene. The resulting π-allyl intermediate cyclizes to products through an intramolecular allylic alkylation, useful in creating compounds with a quaternary carbon at the α-position (A. Rodríguez et al., 2014).
Synthetic Methodologies
Tetrahydroisoquinolines serve as key intermediates in synthesizing pharmaceutical drugs and drug candidates due to their presence in natural alkaloids and biologically active compounds. Asymmetric hydrogenation of isoquinolinium salts, catalyzed by chiral iridium complexes, represents a direct method to synthesize optically active tetrahydroisoquinolines. This approach overcomes limitations like limited substrate scope and the need for chiral auxiliaries in traditional methods (Atsuhiro Iimuro et al., 2013).
Biological Activity
Pyrazolothienotetrahydroisoquinoline and triazolothienotetrahydroisoquinoline derivatives have been synthesized and evaluated as antimicrobial agents. These compounds, derived from 1-hydrazino-3-thioxo-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile, showcase the potential biological activity of tetrahydroisoquinoline derivatives in medicinal chemistry (A. S. Kamal et al., 2011).
Heterocyclic Synthesis
The synthesis of 2,3-dihydroquinazolin-4(1H)-one derivatives involves a one-pot, three-component reaction, catalyzed by silica-bonded N-propylsulfamic acid. This method, utilizing isatoic anhydride, an aromatic aldehyde, and ammonium acetate or primary amine, highlights the versatility of dihydroquinazolinone moieties in heterocyclic chemistry (K. Niknam et al., 2011).
Properties
IUPAC Name |
7-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-3-propyl-2-sulfanylidene-1H-quinazolin-4-one |
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InChI |
InChI=1S/C21H21N3O2S/c1-2-10-24-20(26)17-8-7-15(12-18(17)22-21(24)27)19(25)23-11-9-14-5-3-4-6-16(14)13-23/h3-8,12H,2,9-11,13H2,1H3,(H,22,27) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
RYRQNOBXKAVYOD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(C=C(C=C2)C(=O)N3CCC4=CC=CC=C4C3)NC1=S |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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